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Compound of Interest

Compound Name:
2-(5-Chloro-2-nitrophenyl)acetic

acid

Cat. No.: B1581203 Get Quote

An In-depth Technical Guide to the Physical and Chemical Characteristics of 2-Nitro-5-

chlorophenylacetic Acid

Abstract: This technical guide provides a comprehensive examination of 2-nitro-5-

chlorophenylacetic acid, a pivotal intermediate in synthetic organic chemistry, particularly within

the pharmaceutical and agrochemical sectors. This document elucidates the compound's core

physicochemical properties, detailed spectral characteristics, and its fundamental chemical

reactivity. Furthermore, it presents robust, field-proven analytical methodologies designed for

purity assessment and structural confirmation, emphasizing the scientific rationale behind

procedural choices. This guide is intended to serve as an essential resource for researchers,

chemists, and drug development professionals engaged in the use and analysis of this

compound.

Introduction
2-Nitro-5-chlorophenylacetic acid, systematically named 2-(5-chloro-2-nitrophenyl)acetic
acid, is a substituted aromatic carboxylic acid.[1] Its molecular architecture, featuring a

phenylacetic acid core functionalized with both a strongly electron-withdrawing nitro group and

a halogen (chloro) substituent, confers a unique profile of reactivity and physicochemical

behavior.[1] These characteristics make it a valuable precursor in the synthesis of a variety of

complex organic molecules, including heterocyclic compounds and active pharmaceutical

ingredients. A thorough understanding of its properties is therefore critical for optimizing
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reaction conditions, developing purification strategies, and ensuring the quality of downstream

products.

Molecular Structure and Physicochemical
Properties
The spatial arrangement and electronic nature of the functional groups in 2-nitro-5-

chlorophenylacetic acid are the primary determinants of its physical and chemical identity.
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Phase 1: Preparation

Phase 2: Analysis

Phase 3: Data Processing

Prepare Mobile Phase
(e.g., Acetonitrile:pH 3 Buffer)

Prepare Sample Solution
(e.g., 1 mg/mL in Mobile Phase)

Equilibrate HPLC System
(C18 Column, 1 mL/min)

Inject Sample (e.g., 10 µL)

Detect by UV Absorbance
(e.g., 254 nm)

Integrate Chromatogram Peaks

Calculate Purity (% Area)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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